Cas no 850623-42-6 (Potassium (3-Methylphenyl)trifluoroborate)
Potassium (3-Methylphenyl)trifluoroborate is an organoboron compound commonly employed as a stable and versatile reagent in Suzuki-Miyaura cross-coupling reactions. Its trifluoroborate moiety enhances hydrolytic stability compared to boronic acids, facilitating handling and storage under ambient conditions. The 3-methylphenyl group serves as a useful aryl building block in pharmaceutical and materials science applications. This reagent exhibits good solubility in polar organic solvents, ensuring efficient reactivity in coupling reactions while minimizing side products. Its crystalline solid form allows for precise weighing and consistent performance. The compound is particularly valued for its compatibility with mild reaction conditions and broad functional group tolerance, making it a reliable choice for complex synthetic transformations.
850623-42-6 structure
Product Name:Potassium (3-Methylphenyl)trifluoroborate
CAS No:850623-42-6
MF:C7H7BF3K
MW:198.03499341011
MDL:MFCD04115739
CID:716974
PubChem ID:23716870
Update Time:2025-10-16
Potassium (3-Methylphenyl)trifluoroborate Chemical and Physical Properties
Names and Identifiers
-
- Borate(1-),trifluoro(3-methylphenyl)-, potassium (1:1), (T-4)-
- Potassium 3-methylphenyltrifluoroborate
- POTASSIUM (3-METHYLPHENY)TRIFLUOROBORATE
- Potassium (3-methylphenyl)trifluoroborate
- Potassium m-tolyltrifluoroborate
- potassium trifluoro(3-methylphenyl)borate(1-)
- potassium,trifluoro-(3-methylphenyl)boranuide
- Potassium m-tolyltrifluoroborate, 97%
- AB20504
- POTASSIUM TRIFLUORO(3-METHYLPHENYL)BORANUIDE
- AS-2580
- EN300-1253170
- Potassium trifluoro(m-tolyl)borate
- MFCD04115739
- AKOS005255025
- DTXSID40635799
- N12013
- 850623-42-6
- Potassium(3-methylphenyl)trifluoroborate
- potassium;trifluoro-(3-methylphenyl)boranuide
- Potassium (3-Methylphenyl)trifluoroborate
-
- MDL: MFCD04115739
- Inchi: 1S/C7H7BF3.K/c1-6-3-2-4-7(5-6)8(9,10)11;/h2-5H,1H3;/q-1;+1
- InChI Key: FRGRQMARQLLUEM-UHFFFAOYSA-N
- SMILES: [K+].F[B-](C1C=CC=C(C)C=1)(F)F
Computed Properties
- Exact Mass: 198.02300
- Monoisotopic Mass: 198.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Density: Not available
- Melting Point: 243-248 °C
- Boiling Point: Not available
- Flash Point: Not available
- PSA: 0.00000
- LogP: 2.04940
- Vapor Pressure: Not available
Potassium (3-Methylphenyl)trifluoroborate Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Potassium (3-Methylphenyl)trifluoroborate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM219931-100g |
Potassium trifluoro(m-tolyl)borate |
850623-42-6 | 95% | 100g |
$567 | 2021-06-16 | |
| Apollo Scientific | PC11241-5g |
Potassium (3-methylpheny)trifluoroborate |
850623-42-6 | 98% | 5g |
£52.00 | 2025-02-19 | |
| Apollo Scientific | PC11241-25g |
Potassium (3-methylpheny)trifluoroborate |
850623-42-6 | 98% | 25g |
£188.00 | 2025-02-19 | |
| abcr | AB150735-1 g |
Potassium (3-methylphenyl)trifluoroborate; 96% |
850623-42-6 | 1 g |
€67.50 | 2023-07-20 | ||
| abcr | AB150735-5 g |
Potassium (3-methylphenyl)trifluoroborate; 96% |
850623-42-6 | 5 g |
€144.00 | 2023-07-20 | ||
| abcr | AB150735-25 g |
Potassium (3-methylphenyl)trifluoroborate; 96% |
850623-42-6 | 25 g |
€450.00 | 2023-07-20 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H53279-1g |
Potassium 3-methylphenyltrifluoroborate, 96% |
850623-42-6 | 96% | 1g |
¥62.10 | 2022-01-07 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H53279-5g |
Potassium 3-methylphenyltrifluoroborate, 96% |
850623-42-6 | 96% | 5g |
¥247.00 | 2022-01-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P886822-5g |
potassium trifluoro(3-methylphenyl)borate(1-) |
850623-42-6 | 98% | 5g |
766.80 | 2021-05-17 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031539-1g |
Potassium (3-Methylphenyl)trifluoroborate |
850623-42-6 | 98% | 1g |
¥140 | 2024-05-21 |
Potassium (3-Methylphenyl)trifluoroborate Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
850623-42-6 (Potassium (3-Methylphenyl)trifluoroborate) Related Products
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